Cas no 1496032-58-6 (4-(oxan-3-yl)butanoic acid)

4-(oxan-3-yl)butanoic acid structure

Product Name:4-(oxan-3-yl)butanoic acid

CAS No:1496032-58-6

Molecular Formula:C₉H₁₆O₃

Molecular Weight:172.221543312073

CID:6039688

PubChem ID:64208182

4-(oxan-3-yl)butanoic acid Properties

Names and Identifiers

- 4-(oxan-3-yl)butanoic acid
- AKOS013528370
- EN300-1825737
- 1496032-58-6
- InChIKey： VUMITGROGHRCLK-UHFFFAOYSA-N
- Inchi： 1S/C9H16O3/c10-9(11)5-1-3-8-4-2-6-12-7-8/h8H,1-7H2,(H,10,11)
- SMILES： O1CCCC(C1)CCCC(=O)O

Computed Properties

Exact Mass: 172.109944368g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 172.109944368g/mol
Heavy Atom Count: 12
Complexity: 145
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 46.5Å²

4-(oxan-3-yl)butanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1825737-0.05g	4-(oxan-3-yl)butanoic acid	1496032-58-6		0.05g	$827.0	2023-09-19

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